Dicloralurea
Dicloralurea
Dicloralurea, also known as sk&f 1995 or crag dcu-73W, belongs to the class of organic compounds known as ureas. Ureas are compounds containing two amine groups joined by a carbonyl (C=O) functional group. Dicloralurea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dicloralurea is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
116-52-9
VCID:
VC0525970
InChI:
InChI=1S/C5H6Cl6N2O3/c6-4(7,8)1(14)12-3(16)13-2(15)5(9,10)11/h1-2,14-15H,(H2,12,13,16)
SMILES:
C(C(Cl)(Cl)Cl)(NC(=O)NC(C(Cl)(Cl)Cl)O)O
Molecular Formula:
C5H6Cl6N2O3
Molecular Weight:
354.8 g/mol
Dicloralurea
CAS No.: 116-52-9
Cat. No.: VC0525970
Molecular Formula: C5H6Cl6N2O3
Molecular Weight: 354.8 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Dicloralurea, also known as sk&f 1995 or crag dcu-73W, belongs to the class of organic compounds known as ureas. Ureas are compounds containing two amine groups joined by a carbonyl (C=O) functional group. Dicloralurea exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dicloralurea is primarily located in the cytoplasm. |
|---|---|
| CAS No. | 116-52-9 |
| Molecular Formula | C5H6Cl6N2O3 |
| Molecular Weight | 354.8 g/mol |
| IUPAC Name | 1,3-bis(2,2,2-trichloro-1-hydroxyethyl)urea |
| Standard InChI | InChI=1S/C5H6Cl6N2O3/c6-4(7,8)1(14)12-3(16)13-2(15)5(9,10)11/h1-2,14-15H,(H2,12,13,16) |
| Standard InChI Key | PPJXIHLNYDVTDI-UHFFFAOYSA-N |
| SMILES | C(C(Cl)(Cl)Cl)(NC(=O)NC(C(Cl)(Cl)Cl)O)O |
| Canonical SMILES | C(C(Cl)(Cl)Cl)(NC(=O)NC(C(Cl)(Cl)Cl)O)O |
| Appearance | Solid powder |
| Colorform | Colorless crystals |
| Melting Point | 196 °C |
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